5-Nitrobenzocyclobutenone
Cat. No. B8384107
M. Wt: 163.13 g/mol
InChI Key: SPZBBLORQPBQEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08859584B2
Procedure details
To a solution of 5-nitrocyclobutabenzen-1(2H)-one (900 mg, 5.52 mmol) in ethanol (25 mL) under a stream of nitrogen was added palladium on carbon (587 mg, 10%, 0.55 mmol). The mixture was placed under a hydrogen atmosphere (balloon) and stirred at ambient temperature for 16 hours. The reaction vessel was charged with nitrogen and the mixture filtered (ethanol wash). The filtrate was concentrated and purified by chromatography (silica gel, 20% EtOAc/hexanes) to provide the title compound. MS (DCI/NH3) m/z 151 (M+NH4)+.
Name
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[CH:6][C:7]2[CH2:11][C:10](=[O:12])[C:8]=2[CH:9]=1)([O-])=O>C(O)C.[Pd]>[NH2:1][C:4]1[CH:5]=[CH:6][C:7]2[CH2:11][C:10](=[O:12])[C:8]=2[CH:9]=1
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Inputs
Step One
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Name
|
|
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Quantity
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900 mg
|
|
Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C=1C=CC2=C(C1)C(C2)=O
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|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
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C(C)O
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|
Name
|
|
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Quantity
|
587 mg
|
|
Type
|
catalyst
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|
Smiles
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[Pd]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
stirred at ambient temperature for 16 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction vessel was charged with nitrogen
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the mixture filtered
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WASH
|
Type
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WASH
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|
Details
|
(ethanol wash)
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CONCENTRATION
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Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified by chromatography (silica gel, 20% EtOAc/hexanes)
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
